Cas no 32836-39-8 (2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:2))

2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:2) structure
32836-39-8 structure
Product Name:2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:2)
CAS No:32836-39-8
MF:C3H4F6O3
MW:202.05248260498
CID:293882
PubChem ID:208690
Update Time:2025-04-19

2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:2) Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:2)
    • 1,1,1,3,3,3-hexafluoropropan-2-one,dihydrate
    • Perfluoroacetone dihydrate
    • 2-Propanone, hexafluoro-, dihydrate
    • DTXSID50186505
    • UNYKSGGIBPCJHB-UHFFFAOYSA-N
    • Hexafluoro-2-propanone dihydrate
    • SCHEMBL6764373
    • 2-Propanone, 1,1,1,3,3,3-hexafluoro-,?hydrate (1:2)?
    • 32836-39-8
    • Inchi: 1S/C3F6O.2H2O/c4-2(5,6)1(10)3(7,8)9;;/h;2*1H2
    • InChI Key: UNYKSGGIBPCJHB-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)=O)(F)F.O.O

Computed Properties

  • Exact Mass: 202.00642
  • Monoisotopic Mass: 202.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19.1Ų

Experimental Properties

  • Melting Point: -125.45 deg C @ 101.3 kPa
  • Boiling Point: -27 DEG C
  • PSA: 80.07
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